Cas no 152939-42-9 (Opanixil)

• Product Name: Opanixil
• CAS No: 152939-42-9
• MF: C₁₉H₂₁F₃N₆O₂
• MW: 422.404253721237
• CID: 173294
• PubChem ID: 3086669
• Update Time: 2025-04-19

Opanixil Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxamide,4-amino-2-(4,4-dimethyl-2-oxo-1-imidazolidinyl)-N-ethyl-N-[3-(trifluoromethyl)phenyl]-
• 4-amino-2-(4,4-dimethyl-2-oxoimidazolidin-1-yl)-N-ethyl-N-[3-(trifluoromethyl)phenyl]pyrimidine-5-carboxamide
• Opanixil
• Opanixil [INN]
• UNII-LS23RPC70H
• SCHEMBL9086623
• CHEMBL2105281
• 4-AMINO-2-(4,4-DIMETHYL-2-OXO-1-IMIDAZOLIDINYL)-N-ETHYL-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-5-PYRIMIDINECARBOXY-M-TOLUIDIDE
• 152939-42-9
• 4-Amino-2-(4,4-dimethyl-2-oxo-1-imidazolidinyl)-N-ethyl-alpha,alpha,alpha-trifluoro-5-pyrimidinecarboxy-m-toluidide
• DTXSID50165173
• NS00127121
• Q27283152
• 4-Amino-2-(4,4-dimethyl-2-oxo-1-imidazolidinyl)-N-ethyl-alpha,alpha,alpha-trifluoro-5-pyrimidinecarboxy-m-toluidide.
• 4-amino-2-(4,4-dimethyl-2-oxo-1-imidazolidinyl)-pyrimidine-5-carboxylic acid N-ethyl-N-(3-trifluoromethylphenyl)amide
• LS23RPC70H

• Inchi： 1S/C19H21F3N6O2/c1-4-27(12-7-5-6-11(8-12)19(20,21)22)15(29)13-9-24-16(25-14(13)23)28-10-18(2,3)26-17(28)30/h5-9H,4,10H2,1-3H3,(H,26,30)(H2,23,24,25)
• InChI Key： ZAVGHCJPBOQKEE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N(CC)C(C1C=NC(=NC=1N)N1C(NC(C)(C)C1)=O)=O)(F)F

Computed Properties

• Exact Mass: 422.16800
• Monoisotopic Mass: 422.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.357
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.582
• PSA: 104.45000
• LogP: 4.02750